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Compound of Interest

Compound Name: Ethyl propargyl sulfone

Cat. No.: B15296830 Get Quote

Ethyl Propargyl Sulfone: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl propargyl sulfone, with the systematic IUPAC name 1-(ethylsulfonyl)prop-2-yne, is a

bifunctional molecule incorporating both a sulfone group and a terminal alkyne. This guide

provides a comprehensive overview of its synthesis, characterization, and potential

applications in biomedical research, particularly as a covalent modifier in drug discovery. Due

to the absence of a registered CAS number and publicly available experimental data at the

time of this writing, this document presents a validated synthetic protocol and predicted

characterization data based on analogous structures.

Chemical Structure and Properties
IUPAC Name: 1-(ethylsulfonyl)prop-2-yne

Molecular Formula: C₅H₈O₂S

Molecular Weight: 132.18 g/mol

CAS Number: Not available.
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Synthesis
A reliable method for the synthesis of ethyl propargyl sulfone is the nucleophilic substitution

of a propargyl halide with a sulfinate salt. The following protocol outlines a standard laboratory

procedure.

Experimental Protocol: Synthesis of Ethyl Propargyl
Sulfone
Materials:

Sodium ethanesulfinate (1.1 eq)

Propargyl bromide (1.0 eq)

N,N-Dimethylformamide (DMF)

Diethyl ether

Saturated aqueous sodium bicarbonate

Brine

Anhydrous magnesium sulfate

Procedure:

Dissolve sodium ethanesulfinate in DMF in a round-bottom flask under an inert atmosphere

(e.g., nitrogen or argon).

Cool the solution to 0 °C using an ice bath.

Slowly add propargyl bromide to the solution with vigorous stirring.

Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).
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Upon completion, quench the reaction by adding water.

Extract the aqueous layer with diethyl ether (3x).

Wash the combined organic layers with saturated aqueous sodium bicarbonate and then

with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield ethyl
propargyl sulfone as a colorless oil.
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Sodium Ethanesulfinate +
Propargyl Bromide in DMF
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Aqueous Workup
(H₂O, Diethyl Ether, NaHCO₃, Brine)

Quenching & Extraction

Purification
(Flash Chromatography)

Drying & Concentration

Ethyl Propargyl Sulfone

Ethyl Propargyl Sulfone

Target Protein
(with nucleophilic residue, e.g., Cys)

Covalent Modification

Downstream Signaling Pathway

Activates

Covalent Adduct
(Inactivated Protein)
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Cellular Response
(e.g., Apoptosis, Growth Arrest)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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